beta,beta-Difluoro-2-methylstyrene

• IUPAC Name: 1-(2,2-difluoroethenyl)-2-methylbenzene
• InChI: InChI=1S/C9H8F2/c1-7-4-2-3-5-8(7)6-9(10)11/h2-6H,1H3
• InChI Key: SOXULKLRNRZDKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C=C(F)F
• Molecular Formula: C9H8F2
• Molecular Weight: 154.16 g/mol

Description

Beta,beta-difluoro-2-methylstyrene (also known as β,β-DFMS) is a fluorinated aliphatic hydrocarbon with a wide range of applications in the chemical, pharmaceutical, and materials industries. It is a colorless liquid with a pleasant odor and is insoluble in water but soluble in most organic solvents. β,β-DFMS is an important intermediate in the synthesis of many organic compounds, such as pharmaceuticals, polymers, and dyes. It is also used as a reagent in the synthesis of other fluorinated compounds and as a starting material for the synthesis of polymers and other materials.

Mechanism of Action

The mechanism of action of β,β-DFMS is not well understood. However, it has been suggested that the fluorinated aliphatic hydrocarbon acts as a Lewis acid, forming a complex with a Lewis base, such as an amine or an alcohol. This complex then undergoes a reaction to form a new compound. Additionally, β,β-DFMS has been shown to act as a catalyst in the synthesis of certain compounds, such as fluoroquinolones.
Biochemical and Physiological Effects
The biochemical and physiological effects of β,β-DFMS are not well understood. However, it has been suggested that the compound may have an effect on the metabolism of certain compounds, such as fluoroquinolones. Additionally, β,β-DFMS has been shown to be toxic to certain organisms, such as fish and rodents, at high concentrations.

Advantages and Limitations for Lab Experiments

The main advantages of using β,β-DFMS in laboratory experiments are its low cost, low toxicity, and its ability to act as a catalyst in certain reactions. Additionally, β,β-DFMS is relatively stable and has a low vapor pressure, making it suitable for use in closed systems. However, β,β-DFMS can be corrosive and flammable, and it can react with certain compounds, such as amines, to form explosive compounds.

Future Directions

The use of β,β-DFMS in scientific research is still in its early stages and there are many potential future directions for research. These include the development of new synthesis methods, the exploration of new applications, and the development of new catalysts. Additionally, further research is needed to better understand the biochemical and physiological effects of β,β-DFMS and to identify new compounds that can be synthesized using the compound. Finally, further research is needed to explore the potential use of β,β-DFMS in the production of drugs and other materials.

Synthesis Methods

β,β-DFMS is synthesized via a three-step process involving the reaction of methylstyrene and trifluoromethanesulfonic acid, followed by hydrolysis and fluorination. In the first step, methylstyrene is reacted with trifluoromethanesulfonic acid in a solvent such as dimethylformamide at a temperature of 80°C to produce a difluorinated product. In the second step, the difluorinated product is hydrolyzed in an aqueous solution of sodium hydroxide to produce β,β-DFMS. In the third step, the β,β-DFMS is fluorinated with a fluorinating agent such as sulfur tetrafluoride to produce the desired product.

Scientific Research Applications

β,β-DFMS has been used in a variety of scientific research applications. It has been used as an intermediate in the synthesis of fluoroaromatic compounds, such as fluoroquinolones, fluoroalkenes, and fluoroalkanes. It has also been used as a reagent in the synthesis of fluorinated polymers and other materials. In addition, β,β-DFMS has been used in the synthesis of fluorinated drugs and as a starting material for the synthesis of pharmaceuticals, dyes, and other compounds.